Barium136
Overview
Description
Barium-136 is an isotope of the element barium, which belongs to the alkaline earth metals group in the periodic table. It has an atomic number of 56 and a mass number of 136, consisting of 56 protons and 80 neutrons. Barium-136 is a stable isotope and is naturally occurring, making up approximately 7.85% of natural barium .
Preparation Methods
Synthetic Routes and Reaction Conditions
Barium-136 can be isolated from natural barium sources through various separation techniques. One common method involves the use of ion-exchange chromatography, where barium ions are separated based on their isotopic mass. This process typically involves the use of a resin and an acid eluent to achieve the separation .
Industrial Production Methods
In industrial settings, barium-136 is often produced by the reduction of barium compounds such as barium sulfate or barium carbonate. The reduction process involves heating these compounds with a reducing agent, such as carbon, in a high-temperature furnace. The resulting barium metal is then purified and enriched to obtain barium-136 .
Chemical Reactions Analysis
Types of Reactions
Barium-136, like other barium isotopes, primarily undergoes oxidation and reduction reactions. It readily reacts with oxygen to form barium oxide and with water to form barium hydroxide and hydrogen gas .
Common Reagents and Conditions
Oxidation: Barium-136 reacts with oxygen at elevated temperatures to form barium oxide.
Reduction: Barium-136 can be reduced from its compounds using carbon as a reducing agent.
Major Products
Barium Oxide: Formed from the oxidation of barium-136.
Barium Hydroxide: Formed from the reaction of barium-136 with water.
Barium Sulfide: Formed from the reduction of barium sulfate with carbon.
Scientific Research Applications
Barium-136 has several scientific research applications, particularly in the fields of geochemistry and environmental science. It is used as a tracer to study the cycling of barium in marine environments and to understand the processes of barite precipitation and dissolution . Additionally, barium-136 is used in the production of barium nitrate, which is employed in trace element analysis .
Mechanism of Action
The mechanism of action of barium-136 in its applications is primarily based on its chemical reactivity and isotopic properties. In geochemical studies, barium-136 acts as a tracer by incorporating into barite, allowing researchers to track the movement and transformation of barium in marine systems . In medical imaging, barium compounds such as barium sulfate enhance the contrast of gastrointestinal tract images by absorbing X-rays .
Comparison with Similar Compounds
Barium-136 is one of several stable isotopes of barium, including barium-130, barium-132, barium-134, barium-135, barium-137, and barium-138 . Compared to these isotopes, barium-136 is unique in its specific isotopic mass and its applications as a tracer in environmental studies. Other isotopes, such as barium-138, are more abundant and are used in different applications, such as in the production of barium compounds for industrial use .
Similar Compounds
- Barium-130
- Barium-132
- Barium-134
- Barium-135
- Barium-137
- Barium-138
Barium-136 stands out due to its specific isotopic properties and its role in scientific research, particularly in geochemical and environmental studies.
Properties
CAS No. |
15125-64-1 |
|---|---|
Molecular Formula |
F2FeH8O4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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